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Compound of Interest |

Compound Name: Methyl 6-Nitroindole-3-acetate
CAS No.: 2097800-34-3
Cat. No.: B12335620
Get Quote
. J

An In-depth Technical Resource for Researchers and Drug Development Professionals

As a cornerstone of innovation in pharmaceutical research and organic synthesis, the safe
handling of novel chemical entities is paramount. This guide provides a detailed safety and
handling protocol for Methyl 6-Nitroindole-3-acetate, a compound of interest in various
research and development applications. In the absence of a specific Safety Data Sheet (SDS),
this document synthesizes critical safety information from structurally related compounds and
established chemical safety principles to offer a comprehensive resource for laboratory
personnel.

The insights herein are grounded in the fundamental principles of chemical reactivity and
toxicology associated with the nitroindole and methyl acetate functional groups. This guide is
designed to empower researchers with the knowledge to implement self-validating safety
protocols, ensuring a secure and compliant laboratory environment.

Section 1: Hazard Identification and Classification
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Methyl 6-Nitroindole-3-acetate is not extensively characterized in publicly available safety
literature. Therefore, a precautionary approach is warranted, drawing analogies from related
nitroaromatic and indole compounds. The primary hazards are anticipated to be associated
with its nitro functional group and the indole nucleus.

Based on aggregated GHS information for similar compounds, the following hazard
classifications should be considered[1]:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1][2][3].

Skin Corrosion/Irritation: Causes skin irritation[2][4].

Serious Eye Damage/Eye Irritation: Causes serious eye irritation[2][4][5].

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[2][4][5].
Precautionary Statements:

o Prevention: Avoid breathing dust/fumes/gas/mist/vapors/spray. Wash skin thoroughly after
handling. Do not eat, drink, or smoke when using this product. Use only outdoors or in a
well-ventilated area. Wear protective gloves/protective clothing/eye protection/face
protection.[2]

e Response: If skin irritation occurs, get medical advice/attention. If eye irritation persists, get
medical advice/attention.[6]

Section 2: Chemical and Physical Properties

A summary of the known and predicted physicochemical properties of Methyl 6-Nitroindole-3-
acetate and related compounds is presented below. This information is crucial for
understanding its behavior under various laboratory conditions.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b12335620/docs?utm_src=pdf-body#a-comprehensive-safety-and-handling-guide-for-methyl-6-nitroindole-3-acetate
https://www.echemi.com/products/pid_Rock13712-3-methyl-6-nitroindazole.html
https://www.echemi.com/products/pid_Rock13712-3-methyl-6-nitroindazole.html
https://store.apolloscientific.co.uk/storage/msds/OR350252_msds.pdf
https://www.chembk.com/en/chem/3-methyl-6-nitro-3H-indazole
https://store.apolloscientific.co.uk/storage/msds/OR350252_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-indole-3-acetate
https://store.apolloscientific.co.uk/storage/msds/OR350252_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-indole-3-acetate
https://www.chemos.de/import/data/msds/GB_en/1834-30-6-A0100667-GB-en.pdf
https://store.apolloscientific.co.uk/storage/msds/OR350252_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-indole-3-acetate
https://www.chemos.de/import/data/msds/GB_en/1834-30-6-A0100667-GB-en.pdf
https://store.apolloscientific.co.uk/storage/msds/OR350252_msds.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Methyl-Acetate-SDS-Ver-1-1_9-23-15-2.pdf
https://www.benchchem.com/product/b12335620/docs?utm_src=pdf-body#a-comprehensive-safety-and-handling-guide-for-methyl-6-nitroindole-3-acetate
https://www.benchchem.com/product/b12335620/docs?utm_src=pdf-body#a-comprehensive-safety-and-handling-guide-for-methyl-6-nitroindole-3-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value/information Source
Molecular Formula C11H10N204 N/A
Molecular Weight 234.21 g/mol N/A
Appearance Expected to be a solid [3]
Not available. For the related
Melting Point 3-Methyl-6-nitro-1H-indazole:
184.0 to 188.0 °C
Likely soluble in organic
Solubility solvents like Chloroform and [3]
Methanol (slightly)
Store in a cool, dry, well-
N ventilated place. Keep
Storage Condition N/A

container tightly sealed.[2][7]
[8]

Section 3: Safe Handling and Storage Protocols

Adherence to stringent handling and storage procedures is critical to mitigate the risks

associated with Methyl 6-Nitroindole-3-acetate.

Engineering Controls and Personal Protective

Equipment (PPE)

The primary line of defense against chemical exposure is the implementation of robust

engineering controls.

» Ventilation: All manipulations of Methyl 6-Nitroindole-3-acetate should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[2]

o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[5]
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o Hand Protection: Wear suitable protective gloves (e.qg., nitrile rubber) to prevent skin
contact.[3][5]

o Body Protection: A lab coat or chemical-resistant apron should be worn.

o Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and particulates should be
used.[9]

General Handling Procedures

o Avoid the formation of dust and aerosols.

e Ground/bond container and receiving equipment to prevent static discharge, especially when
handling flammable solvents.[6][9]

o Keep away from heat, sparks, open flames, and other ignition sources.[6][9][10]

e Wash hands thoroughly after handling.[2][5]

Storage Requirements

Proper storage is essential to maintain the integrity of the compound and prevent hazardous
situations.

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[2][8]

o Keep containers tightly closed when not in use.[7][8][9]

e Protect from direct sunlight.[9]

Section 4: Emergency Procedures and First Aid

Prompt and appropriate action is crucial in the event of an emergency.

First-Aid Measures
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« Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. Call a POISON CENTER or doctor if you feel unwell.[2][8]

» Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, seek
medical advice/attention. Take off contaminated clothing and wash it before reuse.[2][8]

» Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2][6][8]

 Ingestion: If swallowed, rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide.[11]

o Unsuitable Extinguishing Media: Do not use a heavy water stream.[11]

o Specific Hazards: May emit toxic fumes (carbon oxides, nitrogen oxides) under fire
conditions.[10]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[9][11]

Accidental Release Measures

» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment.[11]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[9]

» Methods for Cleaning Up: Absorb spillage with non-combustible, absorbent material. Collect
and place in a suitable container for disposal.[9][11]
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Section 5: Experimental Workflows and Safety
Integration

The following diagrams illustrate the integration of safety protocols into standard laboratory
workflows involving Methyl 6-Nitroindole-3-acetate.

Chemical Handling Workflow

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b12335620/docs?utm_src=pdf-body#a-comprehensive-safety-and-handling-guide-for-methyl-6-nitroindole-3-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

@

Gerify Fume Hood OperatiorD
Assemble Equipment

Handling

Weigh Compound
Dissolve in Solvent

Cleanup & Storage

Quench Reaction
Dispose of Waste
Clean Glassware

Exposure Event

Click to download full resolution via product page

Caption: Decision-making process for an exposure event.

Section 6: Toxicological Information
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Detailed toxicological data for Methyl 6-Nitroindole-3-acetate is not available. The
toxicological properties are inferred from related compounds.

» Acute Effects: Harmful if swallowed, inhaled, or in contact with skin. Causes irritation to the
skin, eyes, and respiratory tract. [1][2][3]* Chronic Effects: No information is available on the
long-term effects of exposure. As with many nitroaromatic compounds, caution should be
exercised to avoid repeated or prolonged exposure.

Section 7: Disposal Considerations

All waste materials containing Methyl 6-Nitroindole-3-acetate should be handled as
hazardous chemical waste.

o Dispose of contents/container to an approved waste disposal plant. [5]* Do not allow the
material to be released into the environment. [9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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